Cas no 367268-60-8 (Carbamic acid, [(1R)-1-(aminocarbonyl)butyl]-, 1,1-dimethylethyl ester (9CI))
367268-60-8 structure
Product Name:Carbamic acid, [(1R)-1-(aminocarbonyl)butyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:367268-60-8
MF:C10H20N2O3
MW:216.277402877808
CID:921583
Update Time:2024-06-14
Carbamic acid, [(1R)-1-(aminocarbonyl)butyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [(1R)-1-(aminocarbonyl)butyl]-, 1,1-dimethylethyl ester (9CI)
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- Inchi: 1S/C10H20N2O3/c1-5-6-7(8(11)13)12-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H2,11,13)(H,12,14)/t7-/m1/s1
- InChI Key: PLSVEHCDSMTWCP-SSDOTTSWSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@@H](C(N)=O)CCC
Computed Properties
- Exact Mass: 216.147
- Monoisotopic Mass: 216.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 81.4A^2
Carbamic acid, [(1R)-1-(aminocarbonyl)butyl]-, 1,1-dimethylethyl ester (9CI) Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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